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An In-depth Technical Guide to the Physical and Chemical Properties of 3,3,3-
Trifluoropropene Gas

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,3,3-Trifluoropropene (also known as HFO-1243zf) is a hydrofluoroolefin (HFO) that is

gaining significant interest across various scientific and industrial sectors. Its unique

combination of a reactive double bond and a stable trifluoromethyl group makes it a valuable

building block in organic synthesis and polymer chemistry. This guide provides a

comprehensive overview of the physical and chemical properties of 3,3,3-Trifluoropropene,

along with detailed experimental protocols for its characterization, tailored for a technical

audience.

Physical Properties
3,3,3-Trifluoropropene is a colorless gas at standard temperature and pressure.[1] A summary

of its key physical properties is presented in the tables below.

Table 1: General and Thermodynamic Properties
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Property Value Source

Molecular Formula C₃H₃F₃ [2]

Molecular Weight 96.05 g/mol [2]

Boiling Point -16 to -18 °C [2]

Melting Point -155 °C [3]

Density (liquid) 0.94 g/cm³ [2]

Vapor Density 3.3 (vs air) [2]

Vapor Pressure 3380 mm Hg at 20 °C [2]

Critical Temperature 105.44 °C (378.59 K) [4][5]

Critical Pressure 3.609 x 10⁶ Pa (36.09 bar) [4][5]

Enthalpy of Vaporization

(ΔvapH°)
22.0 kJ/mol [5][6]

Enthalpy of Fusion (ΔfusH°) 4.07 kJ/mol (estimated) [6]

Standard Gas Enthalpy of

Combustion (ΔcH°gas)
-1532.00 ± 6.70 kJ/mol [6]

Enthalpy of Formation at

Standard Conditions (ΔfH°gas)
-614.20 ± 6.70 kJ/mol [6]

Table 2: Solubility and Partitioning Properties
Property Value Source

Solubility in Water Sparingly soluble [1]

LogP (Octanol/Water Partition

Coefficient)
2.09 (estimated) [4]

Henry's Law Constant
0.76 atm-cu m/mole

(estimated)
[4]

Soil Adsorption Coefficient

(Koc)
97 (estimated) [4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://standards.iteh.ai/catalog/standards/astm/cfc589d6-e1fd-4df0-9f5b-90851b9e4243/astm-d6897-03a
https://standards.iteh.ai/catalog/standards/astm/cfc589d6-e1fd-4df0-9f5b-90851b9e4243/astm-d6897-03a
https://standards.iteh.ai/catalog/standards/astm/cfc589d6-e1fd-4df0-9f5b-90851b9e4243/astm-d6897-03a
https://patents.google.com/patent/US4220608A/en
https://standards.iteh.ai/catalog/standards/astm/cfc589d6-e1fd-4df0-9f5b-90851b9e4243/astm-d6897-03a
https://standards.iteh.ai/catalog/standards/astm/cfc589d6-e1fd-4df0-9f5b-90851b9e4243/astm-d6897-03a
https://standards.iteh.ai/catalog/standards/astm/cfc589d6-e1fd-4df0-9f5b-90851b9e4243/astm-d6897-03a
https://store.astm.org/d1267-18.html
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://store.astm.org/d1267-18.html
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://ayalytical.com/methods/astm-d6897/
https://store.astm.org/d1267-18.html
https://store.astm.org/d1267-18.html
https://store.astm.org/d1267-18.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Properties and Reactivity
3,3,3-Trifluoropropene is a reactive compound due to the presence of a double bond.[3] It can

undergo various addition reactions and is used as an intermediate in the synthesis of more

complex molecules, including fluorinated polymers and pharmaceuticals.[1][7]

Key Reactivity Information:
Stability: The compound is stable under recommended storage conditions.[8]

Reactivity with Metals: Reaction with lighter divalent metals may produce highly reactive

materials, similar to Grignard reagents.[4]

Hazardous Reactions: Hazardous polymerization will not occur by itself.[8] However, it is an

extremely flammable gas and may form explosive mixtures with air.[9]

Decomposition: When heated to decomposition, it emits toxic vapors of fluoride.[1]

Atmospheric Fate: In the atmosphere, it is degraded by reaction with photochemically-

produced hydroxyl radicals and ozone. The estimated atmospheric half-life is about 19 hours

and 156 hours for reaction with hydroxyl radicals and ozone, respectively.[4]

Experimental Protocols
Synthesis of 3,3,3-Trifluoropropene
A common method for the preparation of 3,3,3-Trifluoropropene involves the reaction of

1,1,1,3-tetrachloropropane or related chlorinated propenes with hydrogen fluoride (HF) under

pressure and at elevated temperatures in the presence of a catalyst.[10]

Materials:

1,1,1,3-tetrachloropropane (or 1,1,3-trichloropropene/3,3,3-trichloropropene)

Anhydrous Hydrogen Fluoride (HF)

Catalyst (e.g., an organic monoamine like triethylamine or pyridine)

High-pressure reactor (e.g., Hastelloy C pressure vessel)
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Procedure:

Charge the pressure vessel with the starting chlorinated propane/propene and the catalyst.

Close the vessel, cool it in a dry ice/acetone bath, and evacuate.

Introduce the required amount of anhydrous HF into the cooled and evacuated vessel.

Heat the vessel to the reaction temperature (typically 140°-250° C) with agitation.

Maintain the reaction for a specified duration (e.g., 6 hours).

After the reaction is complete, cool the vessel to room temperature.

Carefully transfer the gaseous product to an evacuated collection cylinder.

The crude product can then be purified by distillation.

Safety Precautions: This synthesis involves highly corrosive and toxic materials (HF) and high

pressures. It must be carried out in a specialized high-pressure laboratory with appropriate

safety equipment and by personnel trained in handling such hazardous materials.

Reactant Preparation

Reaction Product Handling

Chlorinated Propane/Propene

Charge & Cool ReactorOrganic Amine Catalyst

Anhydrous HF

Heat & Agitate
(140-250°C, High Pressure) Cool to Room Temperature Transfer to Collection Cylinder Purify by Distillation 3,3,3-Trifluoropropene

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3,3,3-Trifluoropropene.
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Determination of Boiling Point (Micro Method)
Due to its low boiling point, the determination of the boiling point of 3,3,3-Trifluoropropene
requires a low-temperature apparatus. The micro-boiling point method is suitable for small

sample sizes.

Materials:

Small test tube (e.g., 6 x 50 mm)

Capillary tube (sealed at one end)

Low-temperature thermometer

Thiele tube or a suitable cooling bath (e.g., ethanol/dry ice)

Rubber band or similar to attach the test tube to the thermometer

Procedure:

Condense a small amount of 3,3,3-Trifluoropropene gas into the small test tube, which is

pre-cooled in a cooling bath.

Place the capillary tube, open end down, into the liquid in the test tube.

Attach the test tube to the thermometer with the rubber band, ensuring the bottom of the test

tube is level with the thermometer bulb.

Place the assembly into a Thiele tube filled with a low-temperature fluid or into a controlled

cooling bath.

Slowly allow the temperature of the bath to rise. A slow stream of bubbles will emerge from

the capillary tube as the entrapped air and vaporized sample expand.

The boiling point is the temperature at which a rapid and continuous stream of bubbles

emerges from the capillary tube.
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To confirm, remove the heat source and note the temperature at which the bubbling stops

and the liquid is drawn back into the capillary tube. This temperature should be very close to

the boiling point observed in the previous step.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a powerful technique for the identification and quantification of volatile compounds

like 3,3,3-Trifluoropropene.

Instrumentation:

Gas Chromatograph (GC) with a suitable capillary column (e.g., a semi-polar column like

DB-624 may be appropriate for fluorinated hydrocarbons).[11]

Mass Spectrometer (MS) detector.

Gas-tight syringe for sample injection.

Procedure:

Sample Preparation: A gaseous sample of 3,3,3-Trifluoropropene is drawn into a gas-tight

syringe.

Injection: The gaseous sample is injected into the GC inlet, which is heated to ensure rapid

vaporization.

Separation: The vaporized sample is carried by an inert carrier gas (e.g., helium or

hydrogen) through the GC column. The separation of components is based on their

differential partitioning between the mobile phase (carrier gas) and the stationary phase

(column coating).

Ionization: As the separated components elute from the column, they enter the MS ion

source. Here, they are bombarded with electrons (Electron Ionization - EI) or undergo a

softer ionization process to form ions.
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Mass Analysis: The ions are then accelerated and separated based on their mass-to-charge

ratio (m/z) by a mass analyzer (e.g., a quadrupole).

Detection: The separated ions are detected, and a signal proportional to their abundance is

generated.

Data Analysis: The resulting mass spectrum provides a molecular fingerprint that can be

used to identify the compound by comparing it to a spectral library (e.g., NIST). The retention

time from the chromatogram also aids in identification.

Sample Handling Gas Chromatography Mass Spectrometry Data Analysis

Gaseous Sample Syringe Injection Heated Inlet Capillary Column Separation Ionization (e.g., EI) Mass Analysis (m/z) Detection Data Acquisition Spectrum & Retention Time Analysis Compound Identification

Click to download full resolution via product page

Caption: General workflow for GC-MS analysis of a gaseous sample.

Safety and Handling
3,3,3-Trifluoropropene is an extremely flammable gas and is supplied as a compressed

liquefied gas.[9]

Flammability: Keep away from heat, sparks, open flames, and hot surfaces.[9]

Asphyxiation: In high concentrations, it can act as a simple asphyxiant by displacing oxygen.

[12] Ensure adequate ventilation.

Frostbite: Contact with the liquid form can cause frostbite.[9]

Storage: Store in a well-ventilated place, protected from sunlight. Cylinders should be stored

upright and secured.[12]

Always consult the Safety Data Sheet (SDS) for detailed safety information before handling this

compound.[12]
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Applications
The primary applications of 3,3,3-Trifluoropropene stem from its unique chemical structure:

Monomer for Fluoropolymers: It is used in the production of fluorine-containing silicones,

which have applications as hydraulic fluids.[4]

Chemical Intermediate: It serves as a building block in the synthesis of various fluorinated

organic compounds, including pharmaceuticals and agrochemicals.[1] For example, it is a

chemical intermediate in the synthesis of trans-5-(3,3,3-trifluoro-1-propenyl)-2'-

deoxyuridylate, a mechanism-based inhibitor of thymidylate synthetase.

This technical guide provides a foundational understanding of the physical and chemical

properties of 3,3,3-Trifluoropropene. The detailed protocols and compiled data are intended to

support researchers and scientists in their work with this versatile fluorinated compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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